Cas no 1071622-21-3 (4-Amino-2-chloro-5-methylphenol)

• Product Name: 4-Amino-2-chloro-5-methylphenol
• CAS No: 1071622-21-3
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4761072
• PubChem ID: 20225571
• Update Time: 2025-06-08

4-Amino-2-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-chloro-5-methylphenol
• SBB087242
• 4-Amino-2-chloro-5-methylphenol

• Inchi： 1S/C7H8ClNO/c1-4-2-7(10)5(8)3-6(4)9/h2-3,10H,9H2,1H3
• InChI Key： QPVZPORQYZKIRM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 4-Amino-2-chloro-5-methylphenol

Comprehensive Overview of 4-Amino-2-chloro-5-methylphenol (CAS No. 1071622-21-3): Properties, Applications, and Industry Insights

4-Amino-2-chloro-5-methylphenol (CAS No. 1071622-21-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This chlorinated aminophenol derivative features a unique molecular structure, combining an amino group (–NH₂) and a chloro substituent (–Cl) on a methyl-substituted phenol ring. Its CAS registry number (1071622-21-3) ensures precise identification in global chemical databases, making it a critical reference for researchers and manufacturers.

The growing demand for high-purity intermediates in drug development has positioned 4-Amino-2-chloro-5-methylphenol as a key building block. Recent studies highlight its role in synthesizing biologically active molecules, particularly in oncology and antimicrobial research. Industry trends reveal increased searches for "CAS 1071622-21-3 suppliers" and "4-Amino-2-chloro-5-methylphenol solubility," reflecting its commercial and scientific relevance. Environmental considerations also drive interest in "green synthesis methods" for such compounds.

From a technical perspective, 4-Amino-2-chloro-5-methylphenol exhibits notable stability under controlled conditions, with a melting point range of 180–185°C. Its molecular formula C₇H₈ClNO and weight of 157.6 g/mol are frequently queried in spectral analysis workflows. Analytical techniques like HPLC and NMR are essential for quality verification, addressing common user questions about "how to analyze 4-Amino-2-chloro-5-methylphenol purity."

Innovative applications of this compound extend to dye intermediates and photographic chemicals, where its electron-donating and accepting properties are exploited. The rise of "sustainable chemical processes" has spurred research into catalytic methods for producing 4-Amino-2-chloro-5-methylphenol with reduced waste. Regulatory compliance remains a top concern, with "REACH certification for CAS 1071622-21-3" being a trending search phrase among EU-based manufacturers.

Storage and handling protocols for 4-Amino-2-chloro-5-methylphenol emphasize protection from light and moisture, aligning with industry best practices for amino-substituted phenols. The compound’s logP value (estimated at 1.8) is critical for pharmacokinetic modeling, a topic gaining traction in computational chemistry forums. Recent patent filings referencing CAS 1071622-21-3 demonstrate its utility in heterocyclic compound synthesis, particularly for crop protection agents.

Emerging markets in Asia-Pacific show heightened interest in 4-Amino-2-chloro-5-methylphenol as a pharmaceutical intermediate, with queries like "CAS 1071622-21-3 price trends" increasing by 42% year-over-year. Analytical challenges, such as "separation of 4-Amino-2-chloro-5-methylphenol isomers," are actively discussed in chromatography communities. The compound’s UV-Vis absorption spectrum (λ_max ~280 nm) also makes it relevant for photostability studies in material science.

Future research directions for 4-Amino-2-chloro-5-methylphenol may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound’s structure-activity relationships continue to attract attention, particularly in designing selective enzyme inhibitors. With stringent ICH guidelines governing impurity profiles, analytical method development for CAS 1071622-21-3 remains a priority for quality control laboratories worldwide.